Cas no 921792-11-2 (N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 921792-11-2
• MF: C₁₉H₂₅N₃O₅S
• MW: 407.483903646469
• CID: 5854914
• PubChem ID: 27651934
• Update Time: 2025-06-26

N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, N-(2,2-diethoxyethyl)-2-[(4-methoxybenzoyl)amino]-
• N-(4-(2-((2,2-diethoxyethyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• 921792-11-2
• F2202-0341
• N-(4-{[(2,2-diethoxyethyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• N-[4-[2-(2,2-diethoxyethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• AKOS004951619
• N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C19H25N3O5S/c1-4-26-17(27-5-2)11-20-16(23)10-14-12-28-19(21-14)22-18(24)13-6-8-15(25-3)9-7-13/h6-9,12,17H,4-5,10-11H2,1-3H3,(H,20,23)(H,21,22,24)
• InChI Key： OANDXMNHDFCBHC-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC(OCC)OCC)=O)N=C1NC(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 407.15149208g/mol
• Monoisotopic Mass: 407.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• pka: 7.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Introduction to N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide and Its Significance in Modern Chemical Biology

N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide, a compound with the CAS number 921792-11-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The intricate architecture of this molecule, characterized by a 1,3-thiazole core and a 4-methoxybenzamide moiety, makes it a promising candidate for further exploration in drug discovery and molecular targeting.

The 1,3-thiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. It is known to exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of this motif in N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide suggests that the compound may interact with biological targets in a manner similar to other thiazole derivatives. Recent studies have highlighted the importance of thiazole-based compounds in developing novel therapeutic agents, particularly those targeting chronic diseases and infections.

The 4-methoxybenzamide group in the molecule adds another layer of complexity and functionality. Benzamides are well-known for their role as pharmacophores in various drugs, including those used to treat pain, inflammation, and neurological disorders. The methoxy substitution on the benzene ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body. This feature makes N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide an intriguing candidate for further investigation in pharmacokinetic studies.

The carbamoylmethyl group attached to the 1,3-thiazol-2-yl moiety introduces additional functional sites that can be exploited for molecular interactions. This group can participate in hydrogen bonding and other non-covalent interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity. The presence of two ethoxy groups in the 2,2-diethoxyethyl chain further modulates the physicochemical properties of the molecule, influencing its solubility and metabolic stability.

In recent years, there has been a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide has shown promise as a potential PPI modulator due to its ability to interact with specific protein targets. Studies have demonstrated that thiazole derivatives can disrupt or stabilize protein complexes involved in various cellular processes. The unique structural features of this compound make it a valuable tool for investigating PPIs and developing novel therapeutic strategies.

The synthesis of N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The biological evaluation of N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains and has potential antifungal properties as well. Additionally, preliminary data suggest that it may interfere with the growth of cancer cells by inhibiting specific signaling pathways involved in cell proliferation and survival.

The development of new drug candidates is often accompanied by extensive computational modeling to predict their interactions with biological targets. Molecular docking simulations have been used to explore how N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide binds to proteins such as kinases and transcription factors. These studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The future prospects for N-(4-{(2,2-diethoxyethyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide are promising. Ongoing research aims to improve its potency and selectivity by modifying key structural features. Additionally， clinical trials may be initiated to evaluate its safety and efficacy in humans. The compound's unique combination of structural elements makes it a compelling candidate for therapeutic development in various disease areas.